Cas no 2171725-24-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171725-24-7
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6181132
• PubChem ID: 165534903
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(thiophen-3-yl)ethyl]carbamoyl}propanoic acid
• 2171725-24-7
• EN300-1504297

• Inchi： 1S/C25H24N2O5S/c28-23(29)13-22(24(30)26-11-9-16-10-12-33-15-16)27-25(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,10,12,15,21-22H,9,11,13-14H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： LYUMTSYDAKYCJR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid (CAS: 2171725-24-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid (CAS: 2171725-24-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene-ethylcarbamoyl moiety, has shown promising potential in various applications, ranging from drug discovery to peptide synthesis. Recent studies have focused on elucidating its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The Fmoc-protected amino acid derivative was successfully incorporated into peptide chains, highlighting its utility in the development of novel peptide-based therapeutics. The study also noted the compound's stability under various reaction conditions, making it a versatile building block for complex molecular architectures.

In addition to its synthetic utility, the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid has been a focal point of recent investigations. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), suggesting possible applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another noteworthy aspect of this compound is its role in the development of targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), leveraging its ability to form stable amide bonds with both the antibody and the cytotoxic payload. A recent study in Bioconjugate Chemistry (2024) reported the successful conjugation of this compound to a monoclonal antibody, resulting in enhanced tumor-targeting efficiency and reduced off-target effects. This application underscores the compound's potential in the field of precision medicine.

Despite these promising developments, challenges remain in the widespread adoption of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed in future research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, the recent advancements in the study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(thiophen-3-yl)ethylcarbamoyl}propanoic acid (CAS: 2171725-24-7) highlight its multifaceted applications in chemical biology and pharmaceutical research. From its role in peptide synthesis to its potential as a therapeutic agent and drug delivery linker, this compound represents a valuable tool for researchers. Continued exploration of its properties and applications will undoubtedly contribute to the advancement of the field.